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Compound of Interest

Compound Name: Butyl isothiocyanate

Cat. No.: B146151 Get Quote

Essential Safety and Handling Guide for Butyl
Isothiocyanate
This guide provides immediate and essential safety protocols for laboratory personnel handling

Butyl isothiocyanate. Adherence to these procedures is critical for ensuring personal safety

and proper disposal.

Personal Protective Equipment (PPE)
When handling Butyl isothiocyanate, a comprehensive approach to personal protection is

mandatory. The following table summarizes the required PPE.
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Body Part Required Protection Standard/Specification

Eyes/Face
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin
Appropriate protective gloves

(e.g., Butyl rubber).[2]

Consult manufacturer's data

for breakthrough times.

Protective clothing to prevent

skin exposure.[1][3]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1][3] Use a

respirator with an organic

vapor cartridge.

Operational Plan for Safe Handling
A systematic approach to handling Butyl isothiocyanate, from acquisition to disposal, is

crucial for minimizing risk.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]

Store away from incompatible substances such as acids, water, strong oxidizing agents,

strong bases, alcohols, and amines.[4]

2. Handling and Use:

All handling of Butyl isothiocyanate must be conducted in a chemical fume hood.[3]

Ensure an eyewash station and safety shower are readily accessible.[1][3]
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Use spark-proof tools and explosion-proof equipment.[3]

Avoid breathing dust, vapor, mist, or gas.[3] Do not get in eyes, on skin, or on clothing.[3]

Wash hands thoroughly after handling.[1]

3. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1][3]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][3]

Place the absorbed material into a suitable, labeled container for disposal.[1]

4. Disposal:

Butyl isothiocyanate is considered hazardous waste.[3]

Disposal must be in accordance with all applicable federal, state, and local regulations.[1][3]

Do not dispose of it down the drain or into the environment.[3]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3] Seek immediate

medical attention.[3][4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][3] Seek

immediate medical attention.[3][4]

Inhalation

Remove the individual from exposure and move

to fresh air immediately.[1][3] If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[1][3] Seek immediate medical

attention.[1][3] Do NOT use mouth-to-mouth

resuscitation.[1]

Ingestion

Do NOT induce vomiting.[1][3] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[1]

[3]

Quantitative Data
Property Value

Flash Point 66 °C (150.8 °F)[1][5]

NFPA Rating (estimated) Health: 2; Flammability: 2; Instability: 0[1]

Experimental Workflow for Safe Handling
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Safe Handling Workflow for Butyl Isothiocyanate
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Caption: A workflow diagram illustrating the key steps for the safe handling of Butyl
isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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